1-[(1-Benzhydryl-3-azetanyl)carbonyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(1-benzhydrylazetidine-3-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H27N3O2/c24-22(27)19-11-13-25(14-12-19)23(28)20-15-26(16-20)21(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-10,19-21H,11-16H2,(H2,24,27)
• InChI Key: OIQBJUGUZBQYHH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)C2CN(C2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

1-[(1-Benzhydryl-3-azetanyl)carbonyl]-4-piperidinecarboxamide is a synthetic compound featuring a benzhydryl group (two phenyl rings attached to a central carbon) linked to a 3-azetanyl (four-membered nitrogen-containing ring) moiety via a carbonyl group. This azetanyl-carbonyl unit is further connected to a 4-piperidinecarboxamide scaffold. While direct pharmacological data for this compound are absent in the provided evidence, structural analogs highlight its relevance in drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(1-Benzhydryl-3-azetanyl)carbonyl]-4-piperidinecarboxamide typically involves multiple steps, starting with the preparation of the azetanyl intermediate. One common method involves the reaction of benzhydryl chloride with azetidine in the presence of a base to form 1-benzhydryl-3-azetidinol . This intermediate is then reacted with piperidine-4-carboxylic acid under specific conditions to yield the final compound.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 1-[(1-Benzhydryl-3-azetanyl)carbonyl]-4-piperidinecarboxamide can undergo various types of chemical reactions, including:

Oxidation: The benzhydryl group can be oxidized to form corresponding ketones or alcohols.

Reduction: The azetanyl ring can be reduced under hydrogenation conditions.

Substitution: The piperidine ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Catalysts like palladium on carbon (Pd/C) under hydrogen gas.

Substitution: Nucleophiles such as alkyl halides or amines.

Major Products Formed:

Oxidation: Benzophenone derivatives.

Reduction: Reduced azetanyl derivatives.

Substitution: Substituted piperidine derivatives.

Scientific Research Applications

1-[(1-Benzhydryl-3-azetanyl)carbonyl]-4-piperidinecarboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(1-Benzhydryl-3-azetanyl)carbonyl]-4-piperidinecarboxamide involves its interaction with specific molecular targets. The benzhydryl group can interact with hydrophobic pockets in proteins, while the azetanyl and piperidine rings can form hydrogen bonds and electrostatic interactions with amino acid residues. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 1-[(1-Benzhydryl-3-azetanyl)carbonyl]-4-piperidinecarboxamide with structurally or functionally related piperidinecarboxamide derivatives.

Structural and Pharmacological Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents/Features	Pharmacological Target/Use	Toxicity/Notes
1-[(1-Benzhydryl-3-azetanyl)carbonyl]-4-piperidinecarboxamide	C27H28N3O2	426.53 (est.)	Benzhydryl, azetane, piperidinecarboxamide	Hypothesized: CNS or enzymatic	No direct data; structural analogs suggest moderate toxicity
Otenabant (CP-945,598)	C25H26Cl3N7O	546.88	Chlorophenyl, purine, ethylamino	Cannabinoid receptor antagonist (obesity)	Phase III trials discontinued due to adverse effects
Pipamazine	C23H23ClN2OS	401.96	Phenothiazine, chloro, propyl linker	Antiemetic	LD50: 370 mg/kg (mice, oral)
Compound 29	C22H22F2N8O2	468.46	Difluoromethyl benzimidazole, morpholine	Not specified; synthetic lead	64% yield via reductive amination
Benzyl 4-aminopiperidine-1-carboxylate	C13H18N2O2	234.30	Benzyloxycarbonyl, amino group	Intermediate in synthesis	Insufficient toxicological data

Key Findings

Structural Diversity and Bioactivity: Otenabant demonstrates how substituents like chlorophenyl and purine enhance binding to cannabinoid receptors, though clinical toxicity halted development . Pipamazine’s phenothiazine moiety correlates with antiemetic activity but introduces significant acute toxicity (LD50 = 370 mg/kg in mice) . The target compound’s benzhydryl group may improve lipophilicity and CNS penetration compared to simpler analogs like Benzyl 4-aminopiperidine-1-carboxylate .

Synthetic Feasibility :

• Compound 29’s 64% yield via reductive amination contrasts with the target compound’s likely multi-step synthesis, which may involve azetane ring formation and benzhydryl coupling.

Toxicity Profiles :

• Piperidine derivatives often exhibit moderate acute toxicity (e.g., H302, H315 ). The benzhydryl group in the target compound may increase metabolic stability but could also elevate hepatotoxicity risks.